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Introduction

Imazamox is a systemic herbicide belonging to the imidazolinone class.[1][2] Its mode of
action is the inhibition of the enzyme acetohydroxyacid synthase (AHAS), also known as
acetolactate synthase (ALS).[1][2] This enzyme is essential for the biosynthesis of the
branched-chain amino acids valine, leucine, and isoleucine in plants and microorganisms.[1][2]
[3] Because this metabolic pathway is absent in animals, imazamox exhibits a high degree of
selectivity, posing a low toxicity risk to most non-target animal species.[1][4] This guide
provides a comprehensive overview of the effects of imazamox on a range of non-target
organisms, supported by quantitative data, detailed experimental protocols, and visualizations
of key pathways and workflows.

Effects on Aquatic Organisms

Imazamox is generally considered to have low toxicity to aquatic animals but can be toxic to
non-target aquatic plants.

Aquatic Animals: Fish and Invertebrates

Studies have consistently shown that imazamox is practically non-toxic to both freshwater and
estuarine fish and invertebrates on an acute exposure basis.[1] In many studies, no mortality
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was observed at the highest concentrations tested, preventing the determination of LC50
values.[1]

Table 1: Acute and Chronic Toxicity of Imazamox to Aquatic Animals

Species Test Type Endpoint Value (mgl/L) Reference

Rainbow Trout
(Oncorhynchus Acute NOAEC 122 [1]

myKkiss)

Sheepshead
Minnow

) Acute NOAEC 94.2 [1]
(Cyprinodon

variegatus)

Bluegill Sunfish

_ _ _ BCF (inedible
(Lepomis Bioconcentration ) <1X [1]
] tissue)

macrochirus)
Daphnia magna

Acute NOEC 115 [1]
(Water Flea)
Daphnia magna )

Chronic (21-day) NOEC 137 [1]
(Water Flea)
Mysid Shrimp
(Americamysis Acute NOEC 89.3 [1]
bahia)
Hypogean

Acute LC50 199.23 [1]
Copepods
Epigean

Acute LC50 232.44 [1]
Copepods

Experimental Protocol: Fish Acute Toxicity Test
(Following OECD 203)
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A standard fish acute toxicity test is conducted to determine the concentration of a substance
that is lethal to 50% of the test fish population (LC50) over a short period, typically 96 hours.

Preparation Phase Exposure Phase (96 hours) Data Analysis
Select Test Fish .| Acclimate Fish Observe Mortality and > .
(e.g., Rainbow Trout) ~ | (min. 12 days) Abnormal Behavior Determine NOEC
L 5| Introduce Fish to
[ »1 Test Chambers y
Prepare Test Solutions Monitor Water Quality Calculate LC50
(Imazamox dilutions + Control) (pH, DO, Temp) (e.g., Probit analysis)

Click to download full resolution via product page

Figure 1: Workflow for a standard fish acute toxicity test (OECD 203).

Aquatic Plants

In contrast to its low toxicity to aquatic fauna, imazamox can be highly toxic to some non-target
aquatic vascular plants.

Table 2: Toxicity of Imazamox to Aquatic Plants
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Species Test Duration Endpoint Value (mgl/L) Reference
Duckweed
_ 14-day EC50 0.011 [1]
(Lemna gibba)
Duckweed
_ 14-day NOEC 0.0045 [1]
(Lemna gibba)
Duckweed
_ 4-day EC50 0.055 [1]
(Lemna minor)
Duckweed
, 7-day EC50 0.029 [1]
(Lemna minor)
Unicellular Algae No Adverse
] - 0.040 [1]
and Diatoms Effects up to
) Predicted
Green Algae Chronic 51 [1]
NOEC/LOEC

Effects on Terrestrial Organisms

Imazamox generally exhibits low toxicity to terrestrial animals, while its effects on soll

microorganisms can be transient.

Terrestrial Invertebrates

Honey Bees: Acute contact studies indicate that imazamox is practically non-toxic to honey

bees. The LD50 is greater than 0.025 mg a.i. per bee.[1]

Earthworms: Imazamox is considered to be of low toxicity to earthworms.

Experimental Protocol: Earthworm Acute Toxicity Test

(Following OECD 207)

This test evaluates the acute toxicity of a substance to earthworms (Eisenia fetida) in artificial

soil over a 14-day period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.mass.gov/doc/imazamox/download
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2014/imazamox.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5415608/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5415608/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5415608/
https://pubchem.ncbi.nlm.nih.gov/compound/Imazamox
https://www.benchchem.com/product/b1671737#imazamox-effect-on-non-target-organisms
https://www.benchchem.com/product/b1671737#imazamox-effect-on-non-target-organisms
https://www.benchchem.com/product/b1671737#imazamox-effect-on-non-target-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

